2-(1-benzofuran-2-ylmethyl)-7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 2-(1-benzofuran-2-ylmethyl)-7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C21H26N2O2/c24-20-21(8-3-10-23(20)13-16-6-7-16)9-11-22(15-21)14-18-12-17-4-1-2-5-19(17)25-18/h1-2,4-5,12,16H,3,6-11,13-15H2
• InChI Key: JLOUNMNXJGAAJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(C2)CC3=CC4=CC=CC=C4O3)C(=O)N(C1)CC5CC5
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

2-(1-benzofuran-2-ylmethyl)-7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]decan-6-one is a novel compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is a member of the spirocyclic family of compounds, which are known to exhibit a wide range of biological activities. The unique structure of this compound makes it an attractive candidate for drug discovery and development.

Mechanism of Action

The mechanism of action of 2-(1-benzofuran-2-ylmethyl)-7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]decan-6-one is not fully understood. However, several research studies have suggested that this compound may exert its biological effects by modulating various signaling pathways in cells. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Several research studies have investigated the biochemical and physiological effects of 2-(1-benzofuran-2-ylmethyl)-7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]decan-6-one. These studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce viral replication in infected cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1-benzofuran-2-ylmethyl)-7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]decan-6-one is its unique structure, which makes it an attractive candidate for drug discovery and development. However, one of the main limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain laboratory experiments.

Future Directions

There are several future directions for research on 2-(1-benzofuran-2-ylmethyl)-7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]decan-6-one. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including drug discovery, cancer therapy, and viral infections.

Synthesis Methods

The synthesis of 2-(1-benzofuran-2-ylmethyl)-7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]decan-6-one involves a multi-step process that has been described in several research articles. The most commonly used method involves the reaction of 1-benzofuran-2-ylmethylamine with cyclopropylmethylamine in the presence of a suitable catalyst. The resulting product is then subjected to a series of purification steps to obtain the final compound in high yield and purity.

Scientific Research Applications

The unique structure of 2-(1-benzofuran-2-ylmethyl)-7-(cyclopropylmethyl)-2,7-diazaspiro[4.5]decan-6-one has attracted significant interest in the scientific community due to its potential applications in various fields. Several research studies have investigated the biological activities of this compound, including its potential as an anti-cancer agent, anti-inflammatory agent, and anti-viral agent.